Cas no 2228170-50-9 (2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid)

• Product Name: 2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid
• CAS No: 2228170-50-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6131958
• PubChem ID: 165834574
• Update Time: 2025-06-13

2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid
• 2228170-50-9
• EN300-1764006
• 2-[1-(2-methylpyridin-4-yl)cyclopropyl]acetic acid

• Inchi： 1S/C11H13NO2/c1-8-6-9(2-5-12-8)11(3-4-11)7-10(13)14/h2,5-6H,3-4,7H2,1H3,(H,13,14)
• InChI Key： LAEPUFKATCHRJH-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CN=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid (CAS No. 2228170-50-9): Properties, Applications, and Research Insights

In the realm of fine chemicals and pharmaceutical intermediates, 2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid (CAS No. 2228170-50-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropylacetic acid backbone and 2-methylpyridin-4-yl substituent, serves as a versatile building block in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of 2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid", "CAS 2228170-50-9 applications", and "cyclopropylacetic acid derivatives", reflecting its growing relevance in drug discovery and material science.

The molecular structure of 2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid combines a rigid cyclopropane ring with a polar acetic acid moiety, making it an attractive candidate for modulating physicochemical properties in medicinal chemistry. Recent studies highlight its role as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Searches for "protein-protein interaction modulators" and "bioactive cyclopropane derivatives" often intersect with discussions about this compound.

From a synthetic perspective, CAS 2228170-50-9 presents interesting challenges and opportunities. The 2-methylpyridine group introduces both steric and electronic effects that influence reactivity patterns, while the cyclopropyl ring contributes to conformational restriction—a property highly valued in drug design. Laboratory protocols for "large-scale preparation of 2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid" are frequently sought after, particularly regarding yield optimization and purification methods.

In the context of green chemistry trends, researchers are investigating sustainable approaches to synthesize 2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid, with particular focus on catalytic cyclopropanation methods and biocatalytic transformations. These align with the broader industry shift toward environmentally friendly processes, as evidenced by search trends for "green synthesis of pharmaceutical intermediates" and "sustainable heterocyclic chemistry".

The analytical characterization of 2228170-50-9 employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography, with particular emphasis on the stereochemical configuration of the cyclopropane ring. Quality control protocols for this compound frequently appear in discussions about "pharmaceutical intermediate purity standards" and "chiral analysis of constrained molecules".

Looking toward future applications, 2-1-(2-methylpyridin-4-yl)cyclopropylacetic acid shows promise in the development of allosteric modulators and covalent inhibitors, areas experiencing rapid growth in drug discovery. The compound's ability to serve as a conformationally locked bioisostere for flexible carboxylic acids makes it particularly valuable in addressing challenges related to molecular recognition and target engagement—topics frequently searched in conjunction with "structure-based drug design".

As research continues to explore the potential of CAS 2228170-50-9, its role in fragment-based drug discovery and chemical biology probes is becoming increasingly apparent. The compound's balanced lipophilicity and polarity profile, combined with its three-dimensional character, position it as an important tool in addressing contemporary challenges in medicinal chemistry, particularly in the context of "beyond rule of five" chemical space exploration.